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Introduction

AP14145 is a potent and selective negative allosteric modulator of small-conductance calcium-
activated potassium (KCa2) channels, specifically targeting the KCa2.2 (SK2) and KCa2.3
(SK3) subtypes.[1][2][3] It functions by decreasing the calcium sensitivity of these channels,
thereby inhibiting their activity.[1] This modulation of KCa2 channels makes AP14145 a
valuable tool for investigating the physiological and pathophysiological roles of these channels
in various cellular processes, including neuronal excitability and cardiac function. These
application notes provide detailed protocols for the use of AP14145 in cell culture, including
working concentrations, experimental procedures, and relevant signaling pathway information.

Data Presentation
Table 1: Working Concentrations of AP14145 in Cellular

Assays
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Concentration Effective

Application Cell Type . Reference
Range Concentration
HEK293 cells
KCa2.2/KCa2.3 expressing
o 10 nM - 30 pM IC50 = 1.1 uM [1][21[3]
Inhibition hKCa2.2 or
hKCa2.3
10 uM increased
o HEK?293 cells
Shift in Ca2+ ) the EC50 of
o expressing 10 uM [11[2]
Sensitivity Ca2+ from 0.36
hKCa2.3
MM to 1.2 uM
Atrial Effective
Isolated
Refractory _ 30 uM showed
) Perfused Guinea 1 pM - 30 uM ) [4]
Period (AERP) ) maximal effect
Pig Hearts

Prolongation

Signaling Pathway

AP14145 directly inhibits KCa2.2 and KCaZ2.3 channels, which are activated by intracellular
calcium. This inhibition leads to a reduction in potassium efflux, resulting in membrane
depolarization. This alteration in membrane potential can subsequently affect voltage-gated
calcium channels and intracellular calcium homeostasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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